methyl 2-{[([1,2,4]triazolo[3,4-b][1,3]benzothiazol-3-ylsulfanyl)acetyl]amino}-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate

• IUPAC Name: methyl 2-[[2-([1,2,4]triazolo[3,4-b][1,3]benzothiazol-1-ylsulfanyl)acetyl]amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate
• InChI: InChI=1S/C19H16N4O3S3/c1-26-17(25)15-10-5-4-8-12(10)28-16(15)20-14(24)9-27-18-21-22-19-23(18)11-6-2-3-7-13(11)29-19/h2-3,6-7H,4-5,8-9H2,1H3,(H,20,24)
• InChI Key: NCMDFQJQEDOWQZ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(SC2=C1CCC2)NC(=O)CSC3=NN=C4N3C5=CC=CC=C5S4
• Molecular Formula: C19H16N4O3S3
• Molecular Weight: 444.6 g/mol

Description

The compound “methyl 2-{[([1,2,4]triazolo[3,4-b][1,3]benzothiazol-3-ylsulfanyl)acetyl]amino}-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate” is a complex organic molecule. Unfortunately, there is limited information available about this specific compound.

Scientific Research Applications

Synthesis Techniques and Derivative Applications

• Acylation of Heteroaromatic Amines : The facile and efficient synthesis of a new class of 1,2,3-triazolo[4,5-b]pyridine and pyrazolo[4,3-b]pyridine derivatives through cyanoacetylation reactions, showcasing innovative approaches to heterocyclic chemistry (H. M. Ibrahim et al., 2011).

• Convenient Synthesis of Heterocyclic Derivatives : A study on the synthesis of ethyl 1-amino-3-(substituted phenyl)-2-cyano-3H-benzo[4,5]thiazolo-[3,2-a]pyridine-4-carboxylate derivatives highlights methods for creating complex molecules with potential application in medicinal chemistry and materials science (H. M. Mohamed, 2021).

• Advanced Heterocyclic Synthesis : The use of methyl (Z)-2-[(benzyloxycarbonyl)amino]-3-dimethylaminopropenoate in synthesizing a variety of heterocyclic systems, including pyrimidinones and pyrimidin-4-ones, points to the versatility of heterocyclic compounds in developing pharmacologically active agents (R. Toplak et al., 1999).

• Production of Fungicides : Research into the improved production of 5-Methyl-1,2,4-triazolo(3,4-b) benzothiazole as a fungicide demonstrates the agricultural applications of heterocyclic chemistry, indicating the importance of these compounds in enhancing crop protection (A. Ahmadi & B. Nahri-Niknafs, 2014).

Mechanism of Action

The mechanism of action of this compound is not known. It’s possible that the compound could have biological activity due to the presence of the 1,2,4-triazolo[3,4-b][1,3]benzothiazol moiety, which is found in some biologically active compounds.

Future Directions

The future research directions for this compound could include investigating its synthesis, its physical and chemical properties, and any potential biological activity. This could involve experimental studies as well as computational modeling.